Cas no 885950-62-9 (2,3,4,5,6-Pentafluorophenyl2,4,6-trimethylbenzenesulfonate)

2,3,4,5,6-Pentafluorophenyl 2,4,6-trimethylbenzenesulfonate is a highly fluorinated sulfonate ester with applications in organic synthesis and catalysis. Its electron-withdrawing pentafluorophenyl group enhances reactivity, while the trimethylbenzenesulfonate moiety provides steric stability. This compound is particularly useful as a precursor or intermediate in selective fluorination and cross-coupling reactions.

2,3,4,5,6-Pentafluorophenyl2,4,6-trimethylbenzenesulfonate structure

885950-62-9 structure

Product Name:2,3,4,5,6-Pentafluorophenyl2,4,6-trimethylbenzenesulfonate

CAS No:885950-62-9

MF:C₁₅H₁₁F₅O₃S

MW:366.303060770035

CID:3061076

PubChem ID:577239

Update Time:2025-06-18

2,3,4,5,6-Pentafluorophenyl2,4,6-trimethylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

- 2,3,4,5,6-Pentafluorophenyl 2,4,6-trimethylbenzenesulphonate
- 885950-62-9
- Perfluorophenyl 2,4,6-trimethylbenzenesulfonate
- 2,4,6-Trimethyl-benzenesulfonic acid pentafluorophenyl ester
- DTXSID801189798
- AKOS005069511
- 11X-0218
- 2,3,4,5,6-pentafluorophenyl 2,4,6-trimethylbenzene-1-sulfonate
- WHMSVBXYAVAYQY-UHFFFAOYSA-N
- 2,3,4,5,6-Pentafluorophenyl 2,4,6-trimethylbenzenesulfonate #
- 2,3,4,5,6-PENTAFLUOROPHENYL2,4,6-TRIMETHYLBENZENESULFONATE
- (2,3,4,5,6-pentafluorophenyl) 2,4,6-trimethylbenzenesulfonate
- CS-0368277
- MFCD05975138
- 2,3,4,5,6-Pentafluorophenyl 2,4,6-trimethylbenzenesulfonate
- 2,3,4,5,6-Pentafluorophenyl2,4,6-trimethylbenzenesulfonate
- Inchi： 1S/C15H11F5O3S/c1-6-4-7(2)15(8(3)5-6)24(21,22)23-14-12(19)10(17)9(16)11(18)13(14)20/h4-5H,1-3H3
- InChI Key： WHMSVBXYAVAYQY-UHFFFAOYSA-N
- SMILES： S(C1C(C)=CC(C)=CC=1C)(=O)(=O)OC1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

Exact Mass: 366.03490619Da
Monoisotopic Mass: 366.03490619Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 512
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 51.8Å²

2,3,4,5,6-Pentafluorophenyl2,4,6-trimethylbenzenesulfonate Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

2,3,4,5,6-Pentafluorophenyl2,4,6-trimethylbenzenesulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC11269-500mg	2,3,4,5,6-Pentafluorophenyl 2,4,6-trimethylbenzenesulphonate	885950-62-9		500mg	£148.00	2023-09-02
Apollo Scientific	PC11269-1g	2,3,4,5,6-Pentafluorophenyl 2,4,6-trimethylbenzenesulphonate	885950-62-9		1g	£189.00	2023-09-02
Apollo Scientific	PC11269-5g	2,3,4,5,6-Pentafluorophenyl 2,4,6-trimethylbenzenesulphonate	885950-62-9		5g	£522.00	2023-09-02
TRC	P027075-250mg	2,3,4,5,6-Pentafluorophenyl2,4,6-trimethylbenzenesulfonate	885950-62-9		250mg	$ 220.00	2022-06-03
TRC	P027075-500mg	2,3,4,5,6-Pentafluorophenyl2,4,6-trimethylbenzenesulfonate	885950-62-9		500mg	$ 365.00	2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1438947-500mg	Perfluorophenyl 2,4,6-trimethylbenzenesulfonate	885950-62-9	97%	500mg	￥1764.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1438947-1g	Perfluorophenyl 2,4,6-trimethylbenzenesulfonate	885950-62-9	97%	1g	￥2095.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1438947-5g	Perfluorophenyl 2,4,6-trimethylbenzenesulfonate	885950-62-9	97%	5g	￥6249.00	2024-04-27
Key Organics Ltd	11X-0218-1MG	2,3,4,5,6-pentafluorophenyl 2,4,6-trimethyl benzenesulfonate	885950-62-9	>95%	1mg	£28.00	2025-02-09
Key Organics Ltd	11X-0218-5MG	2,3,4,5,6-pentafluorophenyl 2,4,6-trimethyl benzenesulfonate	885950-62-9	>95%	5mg	£35.00	2025-02-09